Ethyl 3-amino-4-(1-piperidinyl)benzoate

• IUPAC Name: ethyl 3-amino-4-piperidin-1-ylbenzoate
• InChI: InChI=1S/C14H20N2O2/c1-2-18-14(17)11-6-7-13(12(15)10-11)16-8-4-3-5-9-16/h6-7,10H,2-5,8-9,15H2,1H3
• InChI Key: NZNCMBCPAWKKSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCCCC2)N
• Molecular Formula: C14H20N2O2
• DSSTOX Substance ID: DTXSID90384780
• Molecular Weight: 248.32 g/mol
• CAS No.: 71254-74-5

Description

Ethyl 3-amino-4-(1-piperidinyl)benzoate is an organic compound with the molecular formula C14H20N2O2. It is characterized by the presence of an ethyl ester group, an amino group, and a piperidine ring attached to a benzene ring.

Scientific Research Applications

Ethyl 3-amino-4-(1-piperidinyl)benzoate has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Biological Studies: It is used in studies related to enzyme inhibition and receptor binding.

Mechanism of Action

While the specific mechanism of action for Ethyl 3-amino-4-(1-piperidinyl)benzoate is not mentioned in the search results, compounds with similar structures, such as local anesthetics, act on nerve endings and nerve trunks to reversibly block the conduction of nerve impulses.

Safety and Hazards

Ethyl 3-amino-4-(1-piperidinyl)benzoate should be handled with care. It may cause skin irritation, serious eye irritation, and respiratory irritation. In case of exposure, it is recommended to wash off immediately with plenty of water and seek medical attention if symptoms persist.

Future Directions

Ethyl 3-amino-4-(1-piperidinyl)benzoate and its derivatives have potential applications in various fields. For instance, they have been used in the synthesis of novel azo dye compounds with nonlinear optical properties. They are also being sold for pharmaceutical testing, indicating potential future applications in the pharmaceutical industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-amino-4-(1-piperidinyl)benzoate typically involves the following steps:

Nitration: The starting material, ethyl benzoate, undergoes nitration to form ethyl 3-nitrobenzoate.

Reduction: The nitro group in ethyl 3-nitrobenzoate is reduced to an amino group, yielding ethyl 3-aminobenzoate.

Substitution: The amino group in ethyl 3-aminobenzoate is then reacted with piperidine under suitable conditions to form this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-amino-4-(1-piperidinyl)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce alcohol derivatives .

Comparison with Similar Compounds

Ethyl 3-amino-4-(1-piperidinyl)benzoate can be compared with other similar compounds such as:

Ethyl 3-amino-4-(1-morpholinyl)benzoate: Similar structure but with a morpholine ring instead of piperidine.

Ethyl 3-amino-4-(1-pyrrolidinyl)benzoate: Contains a pyrrolidine ring instead of piperidine.

These compounds share similar chemical properties but differ in their biological activity and applications, highlighting the uniqueness of this compound .

Synthesis routes and methods

Procedure details

Ethyl 3-nitro-4-piperidin-1-ylbenzoate (2.83 g, 10.2 mmol) prepared in the Step 3-1-1 was dissolved in methanol (50 ml), and palladium 5% on carbon (500 mg) was added to the solution. The mixture was stirred under a hydrogen flow at a room temperature overnight. The mixture was filtered, and the filtrate was concentrated to give the title compound (2.23 g, 90%) as a blackish-red solid.